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Compound of Interest

Compound Name:
N-butyl-2-methylcyclohexan-1-

amine

CAS No.: 55794-86-0

Cat. No.: B13271985 Get Quote

Executive Chemical Profile & Hazard Assessment
Before initiating any disposal procedure, you must validate the chemical identity and

understand the specific risks associated with this secondary aliphatic amine. Unlike simple

buffers, this compound presents a dual threat of corrosivity and flammability.

Physicochemical Identifiers
Parameter Data

Chemical Name N-butyl-2-methylcyclohexan-1-amine

CAS Number 55794-86-0

Molecular Formula C₁₁H₂₃N

Functional Group Secondary Amine (Cycloaliphatic)

Acidity/Basicity Strong Base (pKa ~10-11 estimated)

Critical Hazard Matrix
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Hazard Class GHS Category Operational Implication

Corrosivity
Skin Corr.[1][2][3] 1B / Eye

Dam. 1

Do not use metal containers.

Contact causes irreversible

tissue damage.

Flammability
Flam.[3][4][5][6][7] Liq. 3

(Estimated)

Ground all equipment. Vapors

can travel to ignition sources.

Flash point is likely <60°C.

Reactivity
Incompatible with

Acids/Oxidizers

Violent Exothermic Reaction.

Segregate strictly from acidic

waste streams.

Toxicity Acute Tox. 4 (Oral/Dermal)
Systemic Toxin. Rapid

absorption through skin.

Pre-Disposal Logistics: Segregation & Storage
The Golden Rule of Amine Disposal: Never mix amine waste with acidic waste or oxidizing

agents.

Scientific Rationale: Amines are organic bases.[1] Mixing with acids results in an immediate,

highly exothermic neutralization reaction (

+ Heat).[1] In a closed waste container, this rapid heat evolution can pressurize the vessel,
leading to rupture or explosion.

Nitrosamine Warning: As a secondary amine, N-butyl-2-methylcyclohexan-1-amine can

react with nitrosating agents (e.g., sodium nitrite, nitric oxide) to form N-nitrosamines, which

are potent carcinogens.[1] Ensure total segregation from nitrate/nitrite waste.

Container Selection
Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]

Prohibited: Aluminum or Zinc (galvanized) containers. Amines can corrode these metals,

potentially releasing hydrogen gas (flammable).
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Operational Disposal Protocol
Workflow Visualization
The following decision tree outlines the logical flow for categorizing and processing this waste

stream.
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Waste Generation:
N-butyl-2-methylcyclohexan-1-amine

Is the waste pure or a mixture?

Pure Substance

Pure

Mixture/Solution

Mixed

Transfer to HDPE/Glass Container
Label: 'Basic Organic Waste'

Check Compatibility:
Any Acids or Oxidizers present?

STOP: Do NOT Mix.
Segregate immediately.

Yes

Compatible Solvent
(e.g., Ethanol, DCM)

No

Re-evaluate

Apply GHS Labels:
Corrosive, Flammable

Store in Flammable Cabinet
(Secondary Containment)

Hand-off to EHS/Waste Vendor
Method: Incineration

Click to download full resolution via product page

Figure 1: Operational workflow for the safe segregation and packaging of amine waste.
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Step-by-Step Procedure
Phase 1: Collection & Labeling[1][8]

Select the Primary Container: Use a chemically resistant HDPE jerrycan or a screw-top

amber glass bottle.[1]

Labeling: Affix a hazardous waste tag immediately upon the first addition of waste.

Constituents: Write "N-butyl-2-methylcyclohexan-1-amine" (do not use abbreviations).

Hazard Checkboxes: Mark "Corrosive," "Flammable," and "Toxic."

pH Indication: Clearly mark "Basic/Alkaline (pH > 10)."

Venting: If the waste was recently generated from a reaction, allow it to cool completely

before sealing to prevent pressure buildup.

Phase 2: Waste Consolidation[1]
Solvent Compatibility: If the amine is in solution, ensure the solvent is compatible.

Safe: Ethanol, Methanol, Dichloromethane, Toluene.

Unsafe:[1] Acetone (can form enamines/imines, though less dangerous than acids),

Chloroform (potential exothermic reaction over time).

Triple Rinse: When disposing of the original reagent bottle, triple rinse it with a compatible

solvent. Collect the rinsate into the amine waste container. Deface the original label and

dispose of the empty bottle as glass waste.

Phase 3: Final Disposal[1]
Method: The only acceptable final disposal method is Incineration in a permitted hazardous

waste combustor equipped with a scrubber (to manage nitrogen oxide emissions).

Drain Disposal:STRICTLY PROHIBITED. Amines are toxic to aquatic life and can disrupt the

bacterial flora in municipal water treatment plants.
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Emergency Response Procedures
In the event of a spill or exposure during the disposal process, execute the following

immediately.

Scenario Immediate Action Secondary Action

Skin Contact

Flush immediately with water

for 15 minutes.[1][5] Do not

wait for symptoms.

Remove contaminated clothing

carefully.[2][5] Seek medical

attention for potential chemical

burns.

Eye Contact

Irrigate eyes for 15 minutes

using an eyewash station.

Hold eyelids open.

Transport to emergency room

immediately. Risk of corneal

opacity.

Small Spill (<100mL)

Evacuate area. Wear PPE

(Nitrile gloves, goggles, lab

coat).

Absorb with vermiculite or a

commercial organic base spill

kit. Do NOT use paper towels

(fire risk).

Large Spill
Evacuate the lab. Pull the fire

alarm if vapors are dense.

Call EHS/Emergency

Response. Do not attempt to

clean up without SCBA.

Regulatory Compliance & Waste Codes
Compliance with local and federal regulations (e.g., EPA RCRA in the US) is mandatory.

RCRA Waste Codes (USA):

D001: Ignitable (if flash point < 60°C).[1]

D002: Corrosive (Liquid with pH > 12.5, common for concentrated amines).

European Waste Catalogue (EWC):

07 01 04:* Other organic solvents, washing liquids and mother liquors.
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Note: Always consult your institution's Environmental Health & Safety (EHS) officer for site-

specific deviations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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